Cas no 57614-52-5 (1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl-)
57614-52-5 structure
Product Name:1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl-
CAS No:57614-52-5
MF:C18H19N3O
MW:293.362963914871
CID:344827
PubChem ID:13706070
Update Time:2025-04-19
1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl-
- N-methyl-3-(5-methyl-3-phenylindazol-1-yl)propanamide
- 57614-52-5
- N-Methyl-3-(5-methyl-3-phenyl-1H-indazol-1-yl)propanamide
- DTXSID10547234
-
- Inchi: 1S/C18H19N3O/c1-13-8-9-16-15(12-13)18(14-6-4-3-5-7-14)20-21(16)11-10-17(22)19-2/h3-9,12H,10-11H2,1-2H3,(H,19,22)
- InChI Key: VODHXGITUYABAB-UHFFFAOYSA-N
- SMILES: O=C(CCN1C2C=CC(C)=CC=2C(C2C=CC=CC=2)=N1)NC
Computed Properties
- Exact Mass: 293.15297
- Monoisotopic Mass: 293.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- PSA: 46.92
1H-Indazole-1-propanamide, N,5-dimethyl-3-phenyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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